Cas no 1006471-24-4 (4-Bromo-1,5-dimethyl-1H-pyrazole-3-carbonyl chloride)

• Product Name: 4-Bromo-1,5-dimethyl-1H-pyrazole-3-carbonyl chloride
• CAS No: 1006471-24-4
• MF: C₆H₆BrClN₂O
• MW: 237.481639385223
• MDL: MFCD03421486
• CID: 3058911
• PubChem ID: 19619563
• Update Time: 2025-06-13

4-Bromo-1,5-dimethyl-1H-pyrazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,5-dimethyl-1H-pyrazole-3-carbonyl chloride
• DB-380576
• 1006471-24-4
• DTXSID501217138
• 1,5-Dimethyl-4-bromopyrazole-3-carbonyl chloride
• AKOS000308564
• STK349104
• 4-bromo-1,5-dimethyl-1H-pyrazole-3-carbonylchloride
• 4-bromo-1,5-dimethylpyrazole-3-carbonyl chloride
• SCHEMBL22437556
• MFCD03421486

• MDL： MFCD03421486
• Inchi： 1S/C6H6BrClN2O/c1-3-4(7)5(6(8)11)9-10(3)2/h1-2H3
• InChI Key： AGNCUIDMDNDBBT-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=NN(C)C=1C

Computed Properties

• Exact Mass: 235.93520Da
• Monoisotopic Mass: 235.93520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-Bromo-1,5-dimethyl-1H-pyrazole-3-carbonyl chloride

Comprehensive Overview of 4-Bromo-1,5-dimethyl-1H-pyrazole-3-carbonyl chloride (CAS No. 1006471-24-4)

4-Bromo-1,5-dimethyl-1H-pyrazole-3-carbonyl chloride (CAS No. 1006471-24-4) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. This pyrazole derivative is particularly valued for its role as a versatile building block in the synthesis of bioactive molecules. With the increasing demand for novel heterocyclic compounds in drug discovery, this compound has garnered significant attention due to its unique structural properties and reactivity.

The molecular structure of 4-Bromo-1,5-dimethyl-1H-pyrazole-3-carbonyl chloride features a bromine substituent and a reactive carbonyl chloride group, making it an excellent intermediate for cross-coupling reactions and amide bond formation. Researchers often employ this compound in the development of small-molecule inhibitors and ligands targeting various biological pathways. Its CAS number 1006471-24-4 is frequently searched in chemical databases, reflecting its importance in modern synthetic chemistry.

In recent years, the compound has been linked to advancements in cancer research and neurological disorder studies. For instance, its derivatives have shown promise in modulating kinase activity, a hot topic in precision medicine. The rise of AI-driven drug design has further amplified interest in such functionalized pyrazoles, as computational models predict their potential interactions with therapeutic targets.

From an industrial perspective, 4-Bromo-1,5-dimethyl-1H-pyrazole-3-carbonyl chloride is synthesized under controlled conditions to ensure high purity and yield. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control. Environmental and safety considerations are paramount, with manufacturers adhering to green chemistry principles to minimize waste and energy consumption—a growing concern among environmentally conscious stakeholders.

The compound’s applications extend to material science, where it serves as a precursor for functional polymers and coordination complexes. Its thermal stability and solubility profile make it suitable for specialized coatings and catalysts. As the demand for high-performance materials surges, so does the relevance of this multifunctional intermediate.

Frequently asked questions about CAS No. 1006471-24-4 include its storage conditions (typically under inert atmosphere), handling precautions, and commercial availability. Suppliers often highlight its compatibility with Grignard reagents and palladium-catalyzed reactions, addressing common queries from synthetic chemists. The compound’s MSDS data is also a key reference for laboratory safety protocols.

In summary, 4-Bromo-1,5-dimethyl-1H-pyrazole-3-carbonyl chloride (CAS No. 1006471-24-4) exemplifies the intersection of innovation and practical utility in chemical research. Its adaptability across life sciences and advanced materials ensures its continued prominence in both academic and industrial settings. As sustainable synthesis and targeted therapies dominate scientific discourse, this compound remains a critical tool for cutting-edge discoveries.